1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 1-(3,4-dimethylphenyl)-2-methylsulfanylethanone
• InChI: InChI=1S/C11H14OS/c1-8-4-5-10(6-9(8)2)11(12)7-13-3/h4-6H,7H2,1-3H3
• InChI Key: CPXBYYZDOKZJAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)CSC)C

Description

1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one (CAS 1182885-87-5) is a high-purity chemical compound supplied for research and development purposes. This specialty chemical, with the molecular formula C 11 H 14 OS and a molecular weight of 194.29 g/mol, features a dimethylphenyl backbone functionalized with a methylsulfanyl (methylthio) group adjacent to the carbonyl functionality . This structure makes it a valuable synthetic intermediate in medicinal chemistry and drug discovery, particularly for constructing molecules containing sulfur, which play significant roles in pharmaceutical applications due to their diverse biological activities . Researchers utilize this compound in the synthesis of more complex molecules, where it can serve as a key building block. Its defined molecular architecture allows for precise functionalization and selective transformations, supporting advanced applications in organic synthesis and the development of fine chemicals . The compound is typically a solid and should be stored according to standard laboratory safety protocols. It is characterized by a logP of 3.17, indicating a hydrophobic nature, and has one hydrogen bond acceptor . As a research chemical, it is essential for researchers to conduct all necessary safety assessments prior to use. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses, or for administration to humans or animals . Please refer to the Safety Data Sheet (SDS) for comprehensive handling and hazard information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one typically involves the reaction of 3,4-dimethylbenzaldehyde with methylthiol in the presence of a base. The reaction conditions often include a solvent such as ethanol or methanol and a catalyst to facilitate the reaction. The mixture is usually heated to reflux to ensure complete reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of automated systems allows for precise control over temperature, pressure, and reaction time, ensuring consistent quality and high efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The methylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Various substituted ethanones depending on the nucleophile used.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, influencing biochemical pathways and cellular processes. The exact pathways and targets can vary depending on the context of its use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogues and Substituent Effects

Parent Compound: 1-(3,4-Dimethylphenyl)ethan-1-one (CAS 3637-01-2)

• Structure : Lacks the methylsulfanyl group at the β-position.
• Lower molecular weight (178.25 g/mol vs. 208.32 g/mol for the target compound) and altered solubility profiles due to reduced polarity .

1-(3,4-Dimethylphenyl)-2-(piperazin-1-yl)ethan-1-one Dihydrochloride

• Structure : Replaces -SMe with a piperazine group.
• Key Differences :
  • The piperazine substituent introduces basicity and hydrogen-bonding capacity, enhancing solubility in aqueous media compared to the hydrophobic -SMe group .
  • Likely differences in biological activity due to altered pharmacophore interactions .

Sulfur-Containing Analogs

1-(3-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one ():

• Features a sulfonyl (-SO₂Ph) group instead of -SMe.
• Impact : Sulfonyl groups increase polarity and oxidative stability but reduce lipophilicity. This compound exhibits antimicrobial and antiviral activities, suggesting that sulfonyl substituents may broaden biological applications compared to -SMe .

2-((4-Methoxyphenyl)amino)-1-(4-(methylsulfonyl)phenyl)ethan-1-one (): Contains a methylsulfonyl (-SO₂Me) group. Impact: The -SO₂Me group enhances acidity at the β-carbon and improves water solubility, making it suitable for pharmaceutical formulations. This contrasts with the -SMe group, which is more lipophilic and less reactive .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Melting Point (°C)	Solubility (mg/mL)
1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one	208.32	~3.2	Not reported	Low (organic solvents)
1-(3,4-Dimethylphenyl)ethan-1-one	178.25	~2.8	Not reported	Moderate (ethanol)
1-(3-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one	290.34	~1.5	137–138	High (DMSO)
1-[4-(1,1-Dimethylethyl)phenyl]ethan-1-one	176.25	~3.5	17–18	Low (water)

Notes:

• The -SMe group in the target compound increases lipophilicity (higher LogP) compared to sulfonyl analogs.
• Sulfonyl-containing derivatives generally exhibit higher melting points due to stronger intermolecular forces .

Biological Activity

1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one, also known as a methylsulfanyl ketone derivative, has garnered attention in recent years due to its potential biological activity. This article reviews its biological properties, mechanisms of action, and relevant case studies, supported by data tables and comprehensive research findings.

Chemical Structure and Properties

The compound features a methylsulfanyl group attached to an ethanone framework with a dimethylphenyl substituent. Its molecular formula is $C_{11}H_{14}OS$, and it possesses unique chemical characteristics that influence its biological interactions.

Antimicrobial Properties

Research indicates that 1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one exhibits antimicrobial activity against various pathogens. In vitro studies have shown effectiveness against both Gram-positive and Gram-negative bacteria. The compound's mechanism may involve disrupting bacterial cell membranes or inhibiting essential metabolic pathways.

Table 1: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

This table summarizes the MIC values obtained from antimicrobial susceptibility tests, indicating the compound's potency against selected bacterial strains.

Cytotoxicity and Antiproliferative Effects

The compound has also been evaluated for its cytotoxic effects on cancer cell lines. Notably, it demonstrated significant antiproliferative activity against HeLa cells with an IC50 value of 25 µM. This suggests that it may interfere with cellular proliferation mechanisms.

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell Line	IC50 (µM)
HeLa	25
MCF-7	30
A549	40

The data indicates a promising profile for further development as an anticancer agent.

The proposed mechanism of action for 1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one involves:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic processes.
• Cell Membrane Disruption : It potentially disrupts the integrity of microbial cell membranes, leading to cell lysis.
• Modulation of Signaling Pathways : It may modulate pathways related to apoptosis in cancer cells, promoting cell death.

Case Studies

A recent study explored the use of this compound in combination therapies for enhanced efficacy against resistant bacterial strains. The results indicated that when used alongside conventional antibiotics, it significantly lowered the MIC values of those antibiotics, suggesting a synergistic effect.

Case Study Overview

• Study Title : Synergistic Effects of Methylsulfanyl Ketones with Antibiotics
• Findings : The combination of 1-(3,4-Dimethylphenyl)-2-(methylsulfanyl)ethan-1-one with ampicillin resulted in a reduced MIC from 64 µg/mL to 16 µg/mL against E. coli.
• Implications : These findings support the potential for this compound in developing new treatment regimens for resistant infections.